Cas no 790232-19-8 (1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 790232-19-8
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 3107032
• PubChem ID: 2497448
• Update Time: 2025-10-28

1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-chlorophenyl)ethyl]-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• Z56346954
• AKOS000117541
• 790232-19-8
• 1-[2-(4-chlorophenyl)ethyl]-2,5-dimethylpyrrole-3-carbaldehyde
• NCGC00329397-01
• G38644
• AB01323059-02
• EN300-09459
• 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C15H16ClNO/c1-11-9-14(10-18)12(2)17(11)8-7-13-3-5-15(16)6-4-13/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： AIRGVANBEYLTTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 261.0920418Da
• Monoisotopic Mass: 261.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Additional information on 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Chemical Profile of 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 790232-19-8)

1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, identified by its Chemical Abstracts Service number 790232-19-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole aldehyde class, characterized by a five-membered heterocyclic ring containing nitrogen, and is further functionalized by an aldehyde group at the 3-position, chlorophenyl and dimethyl substituents on the ethyl side chain, and methyl groups at the 2- and 5-positions of the pyrrole ring. Such structural features make it a versatile scaffold for designing molecules with potential biological activity.

The aldehyde functionality in this molecule serves as a reactive handle for further chemical modifications, enabling the synthesis of more elaborate derivatives through condensation reactions, oxidation, or reduction processes. This reactivity is particularly valuable in drug discovery pipelines where the introduction of new pharmacophores or modifications to existing ones can enhance binding affinity or selectivity. The presence of the chlorophenyl group at the 4-position introduces lipophilicity and may influence electronic properties, which are critical factors in determining molecular interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of pyrrole-based scaffolds in medicinal chemistry. Pyrroles are known for their ability to interact with biological systems through hydrogen bonding and hydrophobic interactions, making them prevalent in natural products and drug candidates. For instance, derivatives of pyrroles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde may confer unique properties that make it suitable for targeting specific biological pathways.

One area of interest is the potential application of this compound in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The aldehyde group can be used to form covalent bonds with cysteine residues in kinase active sites, leading to the development of potent inhibitors. Additionally, the dimethyl groups at positions 2 and 5 may help stabilize the molecule in solution while also influencing its binding orientation within a target protein.

The chlorophenyl moiety has been extensively studied for its role in modulating biological activity. Chlorine atoms are known to enhance metabolic stability and binding affinity by participating in halogen bonds or polar interactions with biological targets. In particular, 4-chlorophenyl derivatives have been reported to improve oral bioavailability and reduce off-target effects. The combination of these features in 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde suggests that it could be a valuable starting point for developing novel therapeutic agents.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promise in inhibiting certain enzymatic activities relevant to inflammatory diseases. The aldehyde group allows for further derivatization into amides or hydrazones, which are common pharmacophores in anti-inflammatory drugs. Furthermore, the structural rigidity provided by the pyrrole ring and substituents may enhance binding stability compared to more flexible molecules.

The synthesis of 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde involves multi-step organic transformations starting from commercially available precursors such as 4-chlorobenzaldehyde and appropriately substituted pyrroles. Key steps include Grignard reactions or nucleophilic additions to introduce the ethyl side chain followed by formylation at the 3-position using reagents like dimethylformamide (DMF) under acidic conditions. The dimethylation at positions 2 and 5 can be achieved using methylating agents such as dimethyl sulfate or iodomethane.

Quality control and characterization of this compound are essential for ensuring its suitability for further development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. Additionally, spectroscopic data should be compared against literature values or reference standards to validate synthetic success.

The potential applications of 1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde extend beyond kinase inhibition. Its structural motif is reminiscent of molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes including neurotransmission and hormone signaling. Future studies may explore its ability to modulate GPCR activity through structure-based drug design approaches.

Environmental considerations also play a role in evaluating compounds like this one. While not classified as hazardous under current regulations, proper handling protocols should be followed during synthesis and storage to minimize exposure risks. Solvent selection should prioritize low toxicity options where possible, especially if large-scale production becomes necessary.

In conclusion,1-2-(4-Chlorophenyl)ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde represents an intriguing chemical entity with potential therapeutic applications rooted in its unique structural features. Ongoing research efforts aim to elucidate its biological activity further while optimizing synthetic routes for scalability and cost-effectiveness. As our understanding of molecular interactions continues to evolve,CAS No. 790232-19-8 will serve as an important building block toward next-generation pharmaceuticals targeting diverse diseases.